5-amino-1-(4-methoxyphenyl)-N-(m-tolyl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-amino-1-(4-methoxyphenyl)-N-(m-tolyl)-1H-1,2,3-triazole-4-carboxamide, also known as AMT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Cytotoxicity Studies
Another application is found in the synthesis and characterization of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, as conducted by Hassan et al. These compounds, including those with structural similarities to 5-amino-1-(4-methoxyphenyl)-N-(m-tolyl)-1H-1,2,3-triazole-4-carboxamide, were evaluated for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. The study provides insights into the potential anticancer applications of such compounds (Hassan, Hafez, & Osman, 2014).
Corrosion Inhibition
Compounds related to this compound have also been researched for their corrosion inhibition properties. For instance, Bentiss et al. explored the inhibition performance of a similar triazole derivative on mild steel in hydrochloric acid medium. The compound exhibited high inhibition efficiency, suggesting its utility in corrosion protection applications (Bentiss et al., 2009).
Solid-Phase Peptide Synthesis
Albericio and Bárány demonstrated the use of a polymer-supported benzylamide, which could be related to the structural features of this compound, for the solid-phase synthesis of C-terminal peptide amides. This research highlights the compound's relevance in facilitating the synthesis of peptide chains, which is crucial in the development of pharmaceuticals and biologically active peptides (Albericio & Bárány, 2009).
properties
IUPAC Name |
5-amino-1-(4-methoxyphenyl)-N-(3-methylphenyl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O2/c1-11-4-3-5-12(10-11)19-17(23)15-16(18)22(21-20-15)13-6-8-14(24-2)9-7-13/h3-10H,18H2,1-2H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IABGAJQPDSPPST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=C(N(N=N2)C3=CC=C(C=C3)OC)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.